Cas no 1009-57-0 (1-(5-amino-4-nitrothiophen-2-yl)ethan-1-one)

• Product Name: 1-(5-amino-4-nitrothiophen-2-yl)ethan-1-one
• CAS No: 1009-57-0
• MF: C₆H₆N₂O₃S
• MW: 186.188439846039
• MDL: MFCD00159543
• CID: 196322
• PubChem ID: 350829
• Update Time: 2025-04-19

1-(5-amino-4-nitrothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-amino-4-nitro-2-thienyl)-
• 1-(5-amino-4-nitrothiophen-2-yl)ethanone
• 2-amino-3-nitro-5-acetyl thiophene
• 2-Amino-5-acetyl-3-nitrothiophen
• AC1L6X2N
• N-Acetyl-2-amino-3-nitro-2-thiophen
• NSC515974
• 1-(5-amino-4-nitrothiophen-2-yl)ethan-1-one
• 1009-57-0
• EN300-193448
• 2-Amino-3-nitro-5-acetylthiophen
• AKOS026744939
• DTXSID20325702
• SCHEMBL10533619
• NSC-515974

• MDL： MFCD00159543
• Inchi： 1S/C6H6N2O3S/c1-3(9)5-2-4(8(10)11)6(7)12-5/h2H,7H2,1H3
• InChI Key： ONYOSWJTGVFPDJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C=C1C(C)=O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 186.00998
• Monoisotopic Mass: 186.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.494
• Boiling Point: 387.9°Cat760mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.65
• PSA: 86.23
• LogP: 2.54550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes